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Compound of Interest

Compound Name:
N,N-

Dimethylbenzenecarbothioamide

Cat. No.: B103472 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

N,N-Dimethylbenzenecarbothioamide is a tertiary thioamide derivative. The conversion of

amides to their corresponding thioamides is a fundamental transformation in organic synthesis,

providing access to a class of compounds with diverse applications in medicinal chemistry and

materials science. Thioamides are important building blocks for the synthesis of sulfur-

containing heterocycles. One of the most common and effective methods for this

transformation is the use of Lawesson's reagent (LR), which serves as a mild and efficient

thionating agent.[1][2] This protocol details the synthesis of N,N-
Dimethylbenzenecarbothioamide from N,N-dimethylbenzamide using Lawesson's reagent.

Reaction Principle

The thionation of an amide with Lawesson's reagent involves the replacement of the carbonyl

oxygen atom with a sulfur atom. The reaction proceeds through a four-membered ring

intermediate known as a thiaoxaphosphetane.[1][2] The driving force for this reaction is the

formation of a thermodynamically stable phosphorus-oxygen double bond in the byproducts.[1]

[2]
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Experimental Protocol

Materials and Equipment:

N,N-dimethylbenzamide

Lawesson's reagent (2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane 2,4-disulfide)

Anhydrous toluene

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Inert atmosphere setup (e.g., nitrogen or argon)

Rotary evaporator

Silica gel for column chromatography

Ethyl acetate and hexanes for chromatography

Safety Precautions:

N,N-dimethylbenzamide: May cause skin and eye irritation.[3] Handle with appropriate

personal protective equipment (PPE), including gloves and safety glasses.[3]

Lawesson's Reagent: Harmful if swallowed. Causes skin irritation. Handle in a well-ventilated

fume hood.

Toluene: Flammable liquid and vapor. Harmful if inhaled.

The toxicological properties of the product, N,N-Dimethylbenzenecarbothioamide, have

not been fully investigated.[4] Standard laboratory safety procedures should be followed,

including the use of PPE.[4]
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Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser under an inert atmosphere, add N,N-dimethylbenzamide (1.0 mmol, 1.0 equiv).

Addition of Reagents: Add anhydrous toluene (approximately 4 mL per mmol of amide) to the

flask.[5] Stir the mixture until the amide is fully dissolved. To this solution, add Lawesson's

reagent (0.5-0.6 mmol, 0.5-0.6 equiv).[5]

Reaction: Heat the reaction mixture to reflux (approximately 110°C for toluene). Monitor the

progress of the reaction using Thin Layer Chromatography (TLC) until the starting amide is

consumed.

Work-up: Once the reaction is complete, cool the mixture to room temperature. The solvent

can be removed under reduced pressure using a rotary evaporator.

Purification: The crude residue is then purified by column chromatography on silica gel. The

use of Lawesson's reagent can sometimes complicate purification due to phosphorus-

containing byproducts.[6] A gradient of ethyl acetate in hexanes is typically effective for

eluting the desired thioamide product.
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Reagent/Produ
ct

Molecular
Weight ( g/mol
)

Moles (mmol) Equivalents Amount

N,N-

Dimethylbenzami

de

149.19 1.0 1.0 149 mg

Lawesson's

Reagent
404.47 0.55 0.55 222 mg

Toluene - - - 4 mL

Product: 165.25 - - -

N,N-

Dimethylbenzene

carbothioamide

Characterization Data (Literature Values)

Property Value

Molecular Formula C9H11NS[7]

Boiling Point 231°C at 760 mmHg[7]

Density 1.083 g/cm³[7]
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Reaction Setup

Reaction

Work-up & Purification

1. Add N,N-dimethylbenzamide
to a dry round-bottom flask.

2. Add anhydrous toluene
and stir to dissolve.

3. Add Lawesson's reagent
to the solution.

4. Heat the mixture to reflux
(approx. 110°C).

5. Monitor reaction progress
by TLC.

6. Cool the reaction to
room temperature.

7. Remove solvent under
reduced pressure.

8. Purify the crude product by
silica gel chromatography.

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of N,N-Dimethylbenzenecarbothioamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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